Cas no 2138059-70-6 (N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide)
N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide
- EN300-1146629
- N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide
- 2138059-70-6
-
- Inchi: 1S/C7H16N2O3S/c1-9(13(2,10)11)3-4-12-7-5-8-6-7/h7-8H,3-6H2,1-2H3
- InChI Key: SLVNVBTVNWPPOI-UHFFFAOYSA-N
- SMILES: S(C)(N(C)CCOC1CNC1)(=O)=O
Computed Properties
- Exact Mass: 208.08816355g/mol
- Monoisotopic Mass: 208.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 67Ų
N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146629-0.05g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 0.05g |
$827.0 | 2023-10-25 | |
| Enamine | EN300-1146629-0.1g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 0.1g |
$867.0 | 2023-10-25 | |
| Enamine | EN300-1146629-0.25g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 0.25g |
$906.0 | 2023-10-25 | |
| Enamine | EN300-1146629-0.5g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 0.5g |
$946.0 | 2023-10-25 | |
| Enamine | EN300-1146629-1.0g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 1g |
$1343.0 | 2023-05-24 | ||
| Enamine | EN300-1146629-2.5g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 2.5g |
$1931.0 | 2023-10-25 | |
| Enamine | EN300-1146629-5.0g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 5g |
$3894.0 | 2023-05-24 | ||
| Enamine | EN300-1146629-10.0g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 10g |
$5774.0 | 2023-05-24 | ||
| Enamine | EN300-1146629-1g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 1g |
$986.0 | 2023-10-25 | |
| Enamine | EN300-1146629-5g |
N-[2-(azetidin-3-yloxy)ethyl]-N-methylmethanesulfonamide |
2138059-70-6 | 95% | 5g |
$2858.0 | 2023-10-25 |
N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide
Research Brief on N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide (CAS: 2138059-70-6)
N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide (CAS: 2138059-70-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its azetidine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. The compound's unique structural features, including the azetidine ring and the sulfonamide group, make it a valuable scaffold for drug discovery and development.
Recent studies have focused on the synthesis, characterization, and biological evaluation of N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and purification techniques, to obtain high-purity samples of the compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) have been utilized to confirm the compound's structural integrity and purity.
One of the key areas of investigation has been the compound's potential as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated that N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide exhibits selective binding affinity towards certain protein targets, suggesting its utility in the development of targeted therapies. For instance, the compound has shown inhibitory activity against enzymes involved in inflammatory and metabolic disorders, making it a candidate for further preclinical evaluation.
In addition to its therapeutic potential, researchers have also explored the pharmacokinetic properties of N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide. Studies have indicated that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a drug candidate. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its biological targets, aiding in the rational design of more potent analogs.
The safety and toxicological profile of N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide have also been investigated. Initial toxicity studies in cell cultures and animal models have revealed no significant adverse effects at therapeutic doses, highlighting its potential as a safe and effective therapeutic agent. However, further studies are required to fully assess its long-term safety and efficacy in humans.
In conclusion, N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide (CAS: 2138059-70-6) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further investigation. Ongoing and future studies will likely focus on optimizing its therapeutic potential, exploring its mechanism of action, and advancing its development towards clinical applications.
2138059-70-6 (N-2-(azetidin-3-yloxy)ethyl-N-methylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)